Cas no 2445790-39-4 (tert-butyl 1-(aminomethyl)-2-azabicyclo2.2.2octane-2-carboxylate hydrochloride)

• Product Name: tert-butyl 1-(aminomethyl)-2-azabicyclo2.2.2octane-2-carboxylate hydrochloride
• CAS No: 2445790-39-4
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 5175132
• PubChem ID: 154852945
• Update Time: 2025-05-19

tert-butyl 1-(aminomethyl)-2-azabicyclo2.2.2octane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 1-(aminomethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl 1-(aminomethyl)-2-azabicyclo2.2.2octane-2-carboxylate hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-8-10-4-6-13(15,9-14)7-5-10;/h10H,4-9,14H2,1-3H3;1H
• InChI Key： CXPHAKCFUMZXPM-UHFFFAOYSA-N
• SMILES： C(C12CCC(CC1)CN2C(=O)OC(C)(C)C)N.Cl

Additional information on tert-butyl 1-(aminomethyl)-2-azabicyclo2.2.2octane-2-carboxylate hydrochloride

Professional Introduction to Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate Hydrochloride (CAS No. 2445790-39-4)

Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride, a compound with the CAS number 2445790-39-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense study in medicinal chemistry and drug discovery.

The molecular structure of tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride incorporates a bicyclic framework, which is a common motif in many bioactive molecules. The presence of an azabicyclo[2.2.2]octane core suggests potential interactions with biological targets, while the tert-butyl and aminomethyl substituents contribute to the molecule's overall physicochemical properties, including solubility and metabolic stability.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug-like properties such as oral bioavailability and target specificity. The bicyclic system in tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride offers a promising platform for such investigations. Studies have shown that azabicycloalkanes can exhibit favorable pharmacokinetic profiles, making them attractive candidates for further medicinal chemistry optimization.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for formulation development and biological activity. This solubility advantage can be particularly beneficial in scenarios where intravenous administration is desired, as it allows for easier preparation of parenteral solutions.

Recent research has begun to explore the potential applications of this compound in various therapeutic areas. For instance, its structural features suggest that it may interact with enzymes or receptors involved in metabolic pathways relevant to inflammation and pain management. Preliminary computational studies have indicated that the azabicyclo[2.2.2]octane core can adopt multiple conformations, which may facilitate binding to specific biological targets.

The tert-butyl group, a well-known pharmacophore in drug design, contributes to the rigidity of the molecule and can help stabilize interactions with protein targets. Additionally, the aminomethyl moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This level of versatility makes tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride a valuable tool in the quest for novel therapeutics.

In vitro studies have begun to shed light on the biological activity of this compound. Initial experiments have shown that it can modulate certain enzymatic activities relevant to inflammatory responses. These findings are particularly intriguing given the increasing focus on targeted therapies for conditions such as rheumatoid arthritis and chronic pain syndromes.

The synthesis of tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride presents unique challenges due to its complex bicyclic structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed cyclizations and stereoselective reactions have been instrumental in achieving the desired molecular architecture.

The development of new synthetic routes has also enabled researchers to explore analogues of this compound, further expanding the chemical space available for drug discovery. By modifying substituents or altering the core structure, scientists can generate libraries of compounds with tailored properties for high-throughput screening.

The potential therapeutic applications of this compound extend beyond inflammation and pain management. Its unique structural features may also make it relevant in areas such as neurodegenerative diseases and cancer research. The ability to interact with multiple biological targets suggests that it could serve as a lead compound for developing multi-target drugs, which are increasingly recognized for their therapeutic advantages.

The hydrochloride salt form not only improves solubility but also ensures stability under various storage conditions. This stability is crucial for maintaining the integrity of the compound during clinical trials and eventual commercialization if it proves successful in human studies.

As research continues to uncover new biological functions and mechanisms, compounds like tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride are likely to play an important role in shaping future therapeutic strategies. Their unique structural attributes offer a rich foundation for innovation, driving forward both academic research and industrial drug development efforts.